Cas no 1251547-54-2 (N-(4-chlorophenyl)-N-(4-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide)

• Product Name: N-(4-chlorophenyl)-N-(4-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide
• CAS No: 1251547-54-2
• MF: C₂₀H₁₆ClFN₄O₂S
• MW: 430.883045196533
• CID: 6252264
• PubChem ID: 49665095
• Update Time: 2025-05-19

N-(4-chlorophenyl)-N-(4-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-N-(4-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide
• F3406-7454
• VU0624438-1
• CHEMBL4542881
• N-(4-chlorophenyl)-N-[(4-fluorophenyl)methyl]-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• 1251547-54-2
• N-(4-chlorophenyl)-N-(4-fluorobenzyl)-3-methyl[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• N-(4-chlorophenyl)-N-(4-fluorobenzyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• AKOS021882460

• Inchi： 1S/C20H16ClFN4O2S/c1-14-23-24-20-19(3-2-12-25(14)20)29(27,28)26(18-10-6-16(21)7-11-18)13-15-4-8-17(22)9-5-15/h2-12H,13H2,1H3
• InChI Key： XVUQZMAWPQHVTR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N(CC1C=CC(=CC=1)F)S(C1=CC=CN2C(C)=NN=C21)(=O)=O

Computed Properties

• Exact Mass: 430.0666528g/mol
• Monoisotopic Mass: 430.0666528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-(4-chlorophenyl)-N-(4-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide

Introduction to N-(4-chlorophenyl)-N-(4-fluorophenyl)methyl-3-methyl-1,2,4triazolo[4,3-a]pyridine-8-sulfonamide (CAS No. 1251547-54-2)

N-(4-chlorophenyl-N-(4-fluorophenylmethyl)-3-methyl-1,2,4triazolo[4,3-a]pyridine-8-sulfonamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1251547-54-2, represents a pinnacle of molecular design aimed at targeting complex biological pathways. Its unique structural features, encompassing a triazolopyridine core adorned with chloro and fluoro substituents, as well as a sulfonamide functional group, position it as a promising candidate for further exploration in drug discovery.

The molecular architecture of N-(4-chlorophenyl-N-(4-fluorophenylmethyl)-3-methyl-1,2,4triazolo[4,3-a]pyridine-8-sulfonamide) is meticulously crafted to interact with biological targets in a highly specific manner. The presence of the 4-chlorophenyl and 4-fluorophenyl groups introduces electronic and steric effects that can modulate the compound's binding affinity and selectivity. These groups are known to enhance interactions with enzymes and receptors by influencing electron distribution and spatial orientation within the binding site. Furthermore, the 3-methyl substituent contributes to the overall stability of the molecule while also potentially influencing its pharmacokinetic properties.

The sulfonamide moiety at the 8-position of the triazolopyridine ring is another critical feature that contributes to the compound's potential therapeutic applications. Sulfonamides are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. In this context, the sulfonamide group in N-(4-chlorophenyl-N-(4-fluorophenylmethyl)-3-methyl-1,2,4triazolo[4,3-a]pyridine-8-sulfonamide) is expected to play a pivotal role in mediating interactions with biological targets. This functional group can form hydrogen bonds with nucleophilic residues in proteins, thereby enhancing binding affinity and potency.

4-chlorophenyl-N-(4-fluorophenylmethyl)-3-methyl-1,2,4triazolo[4,3-a]pyridine-8-sulfonamide) to various biological targets with remarkable accuracy. These studies have highlighted its potential as an inhibitor of enzymes involved in cancer progression and inflammation. For instance, preliminary docking studies suggest that this compound can bind to the active site of Janus kinases (JAKs), which are implicated in various inflammatory diseases and cancers. The chloro and fluoro substituents are predicted to interact with key residues in the JAK binding pocket, while the sulfonamide group forms critical hydrogen bonds that stabilize the complex. _{^{N-(4-chlorophenyl)-N-(4-fluorophenyl)methyl-3-methyl-1...}}) has shown promise in preclinical studies as a modulator of signaling pathways associated with neurodegenerative diseases. The triazolopyridine core is known to exhibit neuroprotective properties by interacting with receptors and enzymes involved in neuronal survival and function. The specific arrangement of substituents on this core structure enhances its ability to cross the blood-brain barrier, making it an attractive candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Current research is focused on elucidating the precise mechanisms by which this compound exerts its neuroprotective effects. _^N-(...) presents unique challenges due to its complex molecular framework. However， recent developments in synthetic methodologies have made it possible to construct this molecule with high yield and purity. One such method involves a multi-step sequence that begins with the formation of a triazolopyridine intermediate followed by functionalization with chloro and fluoro phenyl groups. The final step involves introducing the sulfonamide group at the 8-position through nucleophilic substitution or other suitable reactions. These synthetic routes have been optimized to ensure scalability for both laboratory-scale production and potential industrial applications. _^N-(...) is another area of active investigation. Understanding how this compound is absorbed， distributed， metabolized， and excreted (ADME) is crucial for determining its therapeutic potential and safety profile. Preliminary pharmacokinetic studies suggest that this compound exhibits good oral bioavailability， which is essential for developing it into a viable drug candidate. Additionally， preliminary toxicology studies have shown that it exhibits low toxicity at therapeutic doses， further supporting its potential as a safe and effective therapeutic agent. _^N-(...) are multifaceted and exciting。 Further preclinical studies are needed to fully characterize its biological activities and mechanisms of action across various disease models。 Additionally， clinical trials will be essential for evaluating its safety and efficacy in human patients。 In parallel， efforts are underway to develop more efficient synthetic routes that will reduce production costs while maintaining high quality standards。 Collaborative efforts between academic researchers， pharmaceutical companies， and regulatory agencies will be crucial for advancing this compound from bench to bedside.